Cas no 273-86-9 (Thiazolo[5,4-d]pyrimidine)

• Product Name: Thiazolo[5,4-d]pyrimidine
• CAS No: 273-86-9
• MF: C₅H₃N₃S
• MW: 137.162418603897
• CID: 249540
• PubChem ID: 586229
• Update Time: 2025-05-20

Thiazolo[5,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]pyrimidine
• [1,3]thiazolo[5,4-d]pyrimidine
• Thiazolo<5.4-d>pyrimdin
• Thiazolopyrimidin
• SCHEMBL165271
• Thiazolo[5,4-d]pyrimidine (6CI,7CI,8CI,9CI)
• [1, 3]thiazolo[5, 4-d]pyrimidine
• DTXSID50342962
• 273-86-9
• CDGFEINVQHEUQV-UHFFFAOYSA-N
• F77440
• [1,3]Thiazolo[5,4-d]pyrimidine #
• BS-51180

• Inchi： 1S/C5H3N3S/c1-4-5(7-2-6-1)9-3-8-4/h1-3H
• InChI Key： CDGFEINVQHEUQV-UHFFFAOYSA-N
• SMILES： S1C=NC2=CN=CN=C12

Computed Properties

• Exact Mass: 137.00500
• Monoisotopic Mass: 137.00476828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91000
• LogP: 1.08630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines

Additional information on Thiazolo[5,4-d]pyrimidine

Comprehensive Overview of Thiazolo[5,4-d]pyrimidine (CAS No. 273-86-9): Properties, Applications, and Research Insights

Thiazolo[5,4-d]pyrimidine (CAS No. 273-86-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural framework. This bicyclic system combines a thiazole ring fused with a pyrimidine moiety, offering versatile chemical reactivity and biological activity. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemicals, and advanced material synthesis, aligning with current trends in small-molecule therapeutics and sustainable chemistry.

The molecular structure of Thiazolo[5,4-d]pyrimidine features a sulfur-containing thiazole unit linked to a nitrogen-rich pyrimidine core, which contributes to its electron-rich character. This design enables interactions with biological targets, making it a promising scaffold for kinase inhibitors and antiviral agents—topics frequently searched in academic and industrial databases. Recent studies highlight its role in modulating enzyme activity, particularly in cancer research, where precision medicine demands novel chemotypes.

In the context of green chemistry, 273-86-9 has been investigated for its synthetic accessibility via eco-friendly protocols. Methods such as microwave-assisted synthesis and catalytic cyclization reduce waste and energy consumption, addressing the growing demand for sustainable synthetic routes. These advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Beyond pharmaceuticals, Thiazolo[5,4-d]pyrimidine derivatives exhibit luminescent properties, attracting interest in optoelectronic materials. Their ability to function as organic semiconductors or fluorescence probes aligns with innovations in OLED technology and bioimaging—areas dominating patent filings and R&D investments. Users searching for "high-performance organic materials" or "bio-compatible sensors" will find this compound highly relevant.

Analytical characterization of CAS No. 273-86-9 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm purity and structural integrity. These techniques are critical for quality control in commercial applications, a concern frequently raised in QA/QC forums and regulatory compliance discussions. The compound’s stability under various pH conditions further supports its utility in formulation science.

Current market trends indicate rising demand for Thiazolo[5,4-d]pyrimidine-based intermediates, driven by partnerships between academia and biotech firms. Queries like "scalable synthesis of heterocycles" or "fused-ring pharmacophores" reflect this momentum. Additionally, its non-toxic profile (under standard handling conditions) makes it a preferred candidate over heavier metal-containing alternatives in catalysis and material coatings.

In summary, Thiazolo[5,4-d]pyrimidine (CAS No. 273-86-9) exemplifies the convergence of medicinal chemistry, materials science, and environmental sustainability. Its multifaceted applications—from drug design to smart materials—position it as a compound of enduring scientific and industrial value. Future research may unlock further potentials, particularly in personalized medicine and renewable energy technologies.